Cas no 1177325-15-3 (2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate)

• Product Name: 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate
• CAS No: 1177325-15-3
• MF: C₁₅H₂₉N₃O₄
• MW: 315.408464193344
• CID: 5734630
• Update Time: 2025-05-20

2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate

• Inchi： 1S/C13H27N3.C2H2O4/c1-2-15-8-10-16(11-9-15)12-13-6-4-3-5-7-14-13;3-1(4)2(5)6/h13-14H,2-12H2,1H3;(H,3,4)(H,5,6)
• InChI Key： JLTZLFPDQGWMCD-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(CCN(CC)CC1)CC1CCCCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate

Introduction to 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate (CAS No. 1177325-15-3)

2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate, identified by its Chemical Abstracts Service (CAS) number 1177325-15-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperazine moiety linked to an azepane ring via a methylene group and further functionalized with an oxalate salt, has garnered attention due to its structural complexity and potential biological activities. The unique combination of heterocyclic scaffolds and the presence of an ethyl substituent on the piperazine ring contribute to its distinct chemical and pharmacological profile, making it a subject of extensive investigation in drug discovery programs.

The structural framework of 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate incorporates elements that are frequently explored in the development of bioactive molecules. The piperazine ring, known for its role as a pharmacophore in numerous therapeutic agents, provides a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors. The azepane ring, a seven-membered heterocycle, introduces additional conformational flexibility, which can influence the compound's binding affinity and selectivity. The methylene bridge connecting the piperazine and azepane units serves as a structural linker, while the oxalate salt form enhances solubility and stability, making it more amenable for formulation and administration.

In recent years, there has been growing interest in the development of novel compounds that combine the properties of multiple pharmacophoric moieties to achieve enhanced therapeutic efficacy. 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate exemplifies this trend by integrating both piperazine and azepane functionalities. These types of hybrid molecules have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, where their ability to modulate neurotransmitter systems is particularly valuable. The ethyl substituent on the piperazine ring is particularly noteworthy, as it can influence electronic properties and steric interactions, thereby modulating the compound's biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate with biological targets with greater accuracy. These studies have highlighted the potential for this compound to interact with a range of receptors and enzymes involved in key physiological pathways. For instance, preliminary computational analyses suggest that it may bind to serotonin receptors, which are implicated in conditions such as depression and anxiety. Additionally, its interaction with dopamine receptors has been explored, indicating potential applications in neurodegenerative diseases like Parkinson's disease.

The synthesis of 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate represents a significant challenge due to the complexity of its structural features. However, modern synthetic methodologies have made considerable progress in facilitating the construction of such intricate molecules. Multi-step synthetic routes involving cyclization reactions, nucleophilic substitutions, and protection-deprotection strategies have been employed to achieve high yields and purity. The introduction of the oxalate salt form has further streamlined synthetic processes by improving handling characteristics and reducing hygroscopicity.

From a pharmacological perspective, 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate has been evaluated in various preclinical models to assess its potential therapeutic applications. Initial studies have demonstrated promising results in modulating neurotransmitter release and receptor activity. Specifically, its ability to enhance serotonin levels in the synaptic cleft has been observed in animal models of depression, suggesting potential efficacy as an antidepressant agent. Furthermore, its interaction with dopamine receptors has shown neuroprotective effects in models of Parkinson's disease, indicating that it may slow down disease progression by protecting dopaminergic neurons.

Theoxalate salt form of this compound plays a crucial role in its pharmacokinetic profile. By enhancing solubility and stability, the oxalate derivative improves bioavailability upon oral administration. This is particularly important for therapeutic agents that require systemic delivery to reach their target sites effectively. Additionally, the oxalate salt may offer advantages in terms of shelf-life and storage conditions compared to free base forms, making it more practical for commercialization.

Future research directions for 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate include further exploration of its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating its binding interactions with biological targets. Additionally, investigation into its metabolic pathways will provide insights into how it is processed within the body, which is essential for optimizing dosing regimens and minimizing potential side effects.

The development of novel pharmaceutical agents often involves rigorous testing across multiple preclinical models before human trials can commence. For 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate, this includes comprehensive toxicology studies to assess safety profiles and pharmacokinetic evaluations to determine optimal dosing strategies. These studies are critical for ensuring that the compound is both safe for human use and effective at achieving desired therapeutic outcomes.

The integration of artificial intelligence (AI) into drug discovery processes has accelerated the identification of promising candidates like 2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate. AI-driven platforms can analyze vast datasets rapidly to predict biological activity based on structural features alone. This high-throughput screening approach has significantly reduced the time required from hypothesis generation to experimental validation.

In conclusion,2-(4-Ethylpiperazin-1-yl)methylazepane Oxalate (CAS No. 1177325-15-3) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules with potential therapeutic applications across multiple disease areas including CNS disorders where modulation neurotransmitter systems is key . Its unique combination pharmacophoric moieties , along favorable physicochemical properties , make it an attractive candidate future pharmaceutical development pipelines . Continued research into this compound promises further insights into mechanisms underlying CNS function , paving way new treatments neurological conditions .